Cas no 1250442-02-4 (tert-butyl 6-oxo-1,2,3,4,6,7,8,8a-octahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 6-oxo-1,2,3,4,6,7,8,8a-octahydroisoquinoline-2-carboxylate
• CAS No: 1250442-02-4
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD18452122
• CID: 2193091
• PubChem ID: 58075241
• Update Time: 2025-08-04

tert-butyl 6-oxo-1,2,3,4,6,7,8,8a-octahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 6-oxo-3,4,6,7,8,8a-hexahydroisoquinoline-2(1h)-carboxylate
• VWXWOSCDWNXSIK-UHFFFAOYSA-N
• tert-butyl 6-oxo-3,4,6,7,8,8a-hexahydroisoquinoline-2 (1H)-carboxylate
• tert-butyl 6-oxo-1,2,3,4,6,7,8,8a-octahydroisoquinoline-2-carboxylate

• MDL： MFCD18452122
• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(17)15-7-6-10-8-12(16)5-4-11(10)9-15/h8,11H,4-7,9H2,1-3H3
• InChI Key： VWXWOSCDWNXSIK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2=CC(CCC2C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 392
• Topological Polar Surface Area: 46.6

Additional information on tert-butyl 6-oxo-1,2,3,4,6,7,8,8a-octahydroisoquinoline-2-carboxylate

tert-butyl 6-oxo-1,2,3,4,6,7,8,8a-octahydroisoquinoline-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 6-oxo-1,2,3,4,6,7,8,8a-octahydroisoquinoline-2-carboxylate (CAS No. 1250442-02-4) is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of isoquinoline derivatives, which have garnered substantial attention due to their diverse biological activities and structural versatility. The molecule's structure features a tert-butyl group attached to a carboxylate moiety at the 2-position of the isoquinoline skeleton. The presence of the 6-oxo group introduces additional functional complexity, making this compound a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of isoquinoline derivatives in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain isoquinoline derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that tert-butyl 6-oxo-1,2,3,4,6,7,8,8a-octahydroisoquinoline-2-carboxylate could serve as a lead compound for developing novel drugs targeting inflammatory diseases. Moreover, its structural features make it an ideal candidate for exploring its role in neuroprotective and anticancer therapies.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. A study in Organic Process Research & Development described a scalable synthesis route utilizing palladium-catalyzed coupling reactions to construct the isoquinoline core. This approach not only enhances the efficiency of synthesis but also ensures high purity levels required for subsequent biological assays. The integration of green chemistry principles in this synthesis pathway further underscores its sustainability and applicability in large-scale production.

In terms of applications beyond drug discovery, tert-butyl 6-oxo-1,2,3,4,6,7,8a-octahydroisoquinoline-2-carboxylate has shown promise in materials science. Researchers have explored its use as a precursor for generating metal-organic frameworks (MOFs) with tailored porosity and functionality. These MOFs exhibit exceptional gas adsorption capabilities and are being investigated for their potential in carbon capture technologies. Such applications highlight the compound's versatility across multiple scientific disciplines.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Density functional theory (DFT) calculations have revealed that the electronic distribution within the isoquinoline framework significantly influences its reactivity towards nucleophilic substitutions. This understanding has enabled chemists to design more efficient synthetic pathways and predict the behavior of related compounds in various chemical environments.

In conclusion, tert-butyl 6-oxo-1,,3,,4,,6,,7,,8,,8a-octahydroisoquinoline-,carboxylate stands as a testament to the intricate interplay between organic synthesis and biological applications. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of its potential uses,